Cas no 55805-04-4 (1-chloro-4-(1,1-difluoroethyl)benzene)

1-Chloro-4-(1,1-difluoroethyl)benzene is a fluorinated aromatic compound characterized by the presence of a chloro substituent and a 1,1-difluoroethyl group on the benzene ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The difluoroethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers a versatile site for further functionalization. Its well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under standard laboratory conditions, with appropriate precautions for halogenated and fluorinated substances.
1-chloro-4-(1,1-difluoroethyl)benzene structure
55805-04-4 structure
Product Name:1-chloro-4-(1,1-difluoroethyl)benzene
CAS No:55805-04-4
MF:C8H7ClF2
MW:176.590988397598
CID:350841
PubChem ID:20250573
Update Time:2025-06-08

1-chloro-4-(1,1-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-(1,1-difluoroethyl)-
    • 1-chloro-4-(1,1-difluoroethyl)-
    • 1-Chloro-4-(1,1-difluoroethyl)benzene
    • DTXSID10604119
    • EN300-1613893
    • MFCD14525552
    • 55805-04-4
    • 1-Chloro-4-(1,1-difluoroethyl)benzene, stabilized over potassium carbonate
    • CS-0068786
    • SCHEMBL23116738
    • AKOS005258066
    • 1-chloro-4-(1,1-difluoroethyl)benzene
    • MDL: MFCD14525552
    • Inchi: 1S/C8H7ClF2/c1-8(10,11)6-2-4-7(9)5-3-6/h2-5H,1H3
    • InChI Key: LLPMBOMUBJJHSV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C)(F)F

Computed Properties

  • Exact Mass: 176.02051
  • Monoisotopic Mass: 176.0204342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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